Cas no 1145-04-6 (4-Biphenylglyoxal hydrate)

• Product Name: 4-Biphenylglyoxal hydrate
• CAS No: 1145-04-6
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• MDL: MFCD08705861
• CID: 147597
• PubChem ID: 14364
• Update Time: 2025-04-19

4-Biphenylglyoxal hydrate Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[1,1'-biphenyl]-4-yl-2,2-dihydroxy-
• 1-([1,1'-Biphenyl]-4-yl)-2,2-dihydroxyethanone
• 4-BIPHENYLGLYOXAL HYDRATE
• 1-Biphenyl-4-yl-2,2-dihydroxy-aethanon
• 1-biphenyl-4-yl-2,2-dihydroxy-ethanone
• 4-Biphenylglyoxal
• 4-diphenylglyoxalmonohydrate
• Biphenyl-4-glyoxal hydrate
• Biphenyl-4-yl-glyoxal-hydrat
• Biphenyl-4-yl-oxo-acetaldehyde
• 1-((1,1'-Biphenyl)-4-yl)-2,2-dihydroxyethanone
• AS-30551
• SCHEMBL1164038
• ACETOPHENONE, 2,2-DIHYDROXY-4'-PHENYL-
• DTXSID10921398
• AKOS015919924
• Ethanone, 1-[1,1'-biphenyl]-4-yl-2,2-dihydroxy-
• A803192
• MFCD01673220
• 3-07-00-03828 (Beilstein Handbook Reference)
• 2,2-Dihydroxy-4'-phenylacetophenone
• BRN 2559586
• 2,2-dihydroxy-1-(4-phenylphenyl)ethanone
• FT-0656015
• 4-Diphenylglyoxal monohydrate
• CS-0339262
• Biphenylglyoxal hydrate
• 1-(biphenyl-4-yl)-2,2-dihydroxyethanone
• Ethanone, 1-((1,1'-biphenyl)-4-yl)-2,2-dihydroxy-
• [1,1'-Biphenyl]-4-acetaldehyde, a-oxo-, hydrate
• 1-([1,1'-biphenyl]-4-yl)-2,2-dihydroxyethan-1-one
• 1145-04-6
• 2,2-Dihydroxy-4-phenylacetophenone;4-Diphenylglyoxal monohydrate;4-Biphenylglyoxal hydrate
• 1-{[1,1'-BIPHENYL]-4-YL}-2,2-DIHYDROXYETHANONE
• 4-Biphenylglyoxal hydrate

• MDL： MFCD08705861
• Inchi： 1S/C14H12O3/c15-13(14(16)17)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9,14,16-17H
• InChI Key： DNYMAUICCMLWCF-UHFFFAOYSA-N
• SMILES： O=C(C(O)O)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 228.07900
• Monoisotopic Mass: 228.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: 1.84700

4-Biphenylglyoxal hydrate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones